2-(3-Carboxy-5-fluorophenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(3-carboxy-5-fluorophenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C14H8FNO6/c15-9-4-7(3-8(5-9)13(17)18)12-6-10(16(21)22)1-2-11(12)14(19)20/h1-6H,(H,17,18)(H,19,20)
• InChI Key: DAOXRMUHGFKDHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C2=CC(=CC(=C2)F)C(=O)O)C(=O)O
• Molecular Formula: C14H8FNO6
• DSSTOX Substance ID: DTXSID10690916
• Molecular Weight: 305.21 g/mol
• CAS No.: 1261926-89-9

Description

2-(3-Carboxy-5-fluorophenyl)-4-nitrobenzoic acid (95%) is a synthetic organic compound that is used for a variety of applications in scientific research. It is a white to off-white crystalline solid with a melting point of 130-132°C and a molecular weight of 264.1 g/mol. This compound is commonly referred to as 2-FNB or 3-CFP-4-NO2.

Scientific Research Applications

2-(3-Carboxy-5-fluorophenyl)-4-nitrobenzoic acid (95%) is used in a variety of scientific research applications. It has been used as a substrate for the enzyme xanthine oxidase, as a substrate for the enzyme tyrosinase, and as a substrate for the enzyme aldehyde oxidase. It has also been used as a reagent for the synthesis of a variety of organic compounds, such as 2-fluoro-3-nitrobenzyl alcohols and 2-fluoro-3-nitrobenzaldehyde derivatives.

Mechanism of Action

The mechanism of action of 2-(3-Carboxy-5-fluorophenyl)-4-nitrobenzoic acid (95%) is not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme xanthine oxidase, which is involved in the metabolism of purines and uric acid. It is also believed to act as an inhibitor of the enzyme tyrosinase, which is involved in the metabolism of tyrosine and the synthesis of melanin. Additionally, it is thought to act as an inhibitor of the enzyme aldehyde oxidase, which is involved in the metabolism of aldehydes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3-Carboxy-5-fluorophenyl)-4-nitrobenzoic acid (95%) are not fully understood. However, it is believed that the compound may have a variety of effects on the body, including modulation of the immune system, inhibition of inflammation, and inhibition of the enzymes involved in the metabolism of purines, uric acid, tyrosine, and aldehydes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-Carboxy-5-fluorophenyl)-4-nitrobenzoic acid (95%) for lab experiments include its ability to act as a substrate for a variety of enzymes, its low cost, and its availability from a variety of sources. The main limitation of using this compound for lab experiments is its lack of specificity for certain enzymes, which can lead to false positive results.

Future Directions

For the use of 2-(3-Carboxy-5-fluorophenyl)-4-nitrobenzoic acid (95%) include further research into its mechanism of action, its potential for use as a therapeutic agent, and its potential for use in the synthesis of other organic compounds. Additionally, further research could be conducted into its potential for use as a diagnostic tool and its potential for use in the development of new drugs. Further research could also be conducted into its potential for use in the development of novel analytical techniques and its potential for use in the development of novel materials.

Synthesis Methods

The synthesis of 2-(3-Carboxy-5-fluorophenyl)-4-nitrobenzoic acid (95%) is typically conducted in two steps. In the first step, 5-fluoro-2-nitrobenzaldehyde is reacted with sodium hydroxide to form the sodium salt of the aldehyde. In the second step, this sodium salt is reacted with carbon dioxide in the presence of a base, such as sodium carbonate, to form the desired product.